Ethyl 2-amino-3-(1H-pyrrolo[3,2-b]pyridin-3-yl)propanoate

• IUPAC Name: ethyl 2-amino-3-(1H-pyrrolo[3,2-b]pyridin-3-yl)propanoate
• InChI: InChI=1S/C12H15N3O2/c1-2-17-12(16)9(13)6-8-7-15-10-4-3-5-14-11(8)10/h3-5,7,9,15H,2,6,13H2,1H3
• InChI Key: OSXCFCWNBGBUOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CNC2=C1N=CC=C2)N
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol

Description

1H-pyrrolo[2,3-b]pyridine derivatives have been reported to have potent activities against FGFR1, 2, and 3. They have been used in cancer therapy as they target the FGFR signaling pathway, which plays an essential role in various types of tumors.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves various chemical modifications. For instance, the introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in JAK3 inhibitory activity.

Chemical Reactions Analysis

1H-pyrrolo[2,3-b]pyridine derivatives have shown potent activities against FGFR1, 2, and 3. They have been used in cancer therapy as they target the FGFR signaling pathway.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 2-amino-3-(1H-pyrrolo[3,2-b]pyridin-3-yl)propanoate has been involved in various chemical synthesis processes. Notably, it played a role in the synthesis of Dabigatran Etexilate, a notable anticoagulant, where it was used as an intermediate compound (Cheng Huansheng, 2013). This compound has also been a part of the synthesis of other complex heterocyclic compounds, as demonstrated in the synthesis of ethyl 3-[(4-methylamino-3-nitrobenzoyl)(pyridin-2-yl)amino]propanoate (L.-Z. Liu et al., 2019).

Medicinal Chemistry and Anticancer Properties

The compound's application extends to medicinal chemistry, particularly in anticancer research. A study demonstrated its potential in combating gastric cancer, where its derivatives exhibited significant in vitro anti-cancer activity against human gastric cancer cell lines (L.-Z. Liu et al., 2019). This indicates its potential use in the development of new anticancer agents.

Reactivity and Synthesis of Other Compounds

The reactivity of this compound has been a subject of investigation in various studies. One such study explored its reactivity with 2-aminopyridine and Meldrum’s acid, leading to the synthesis of various ethyl 2-(3-aryl imidazo[1,2-a]pyridin-2-yl)acetates and ethyl 3-aryl-3-(pyridin-2-ylamino)propanoates (Sara Asadi et al., 2021). This highlights its versatility in synthesizing diverse heterocyclic compounds.

Crystallographic Studies

The compound has also been a focus in crystallographic studies, providing insights into its molecular structure and interactions. For instance, its role in the crystal structure of Dabigatran Etexilate tetrahydrate was examined, offering valuable information on molecular conformation and intramolecular interactions (Hong-qiang Liu et al., 2012).

Mechanism of Action

The mechanism of action of 1H-pyrrolo[2,3-b]pyridine derivatives involves the inhibition of FGFR signaling pathway, which plays an essential role in various types of tumors. They have shown potent activities against FGFR1, 2, and 3.

Future Directions

The research on 1H-pyrrolo[2,3-b]pyridine derivatives is ongoing, with a focus on developing them as potent inhibitors targeting FGFR for cancer therapy.